Cas no 2248336-21-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decahydronaphthalene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decahydronaphthalene-2-carboxylate
• CAS No: 2248336-21-0
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 5937798
• PubChem ID: 165905306
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decahydronaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decahydronaphthalene-2-carboxylate
• EN300-6517084
• 2248336-21-0

• Inchi： 1S/C19H21NO4/c21-17-15-7-3-4-8-16(15)18(22)20(17)24-19(23)14-10-9-12-5-1-2-6-13(12)11-14/h3-4,7-8,12-14H,1-2,5-6,9-11H2
• InChI Key： GOFOUBURSOFMCI-UHFFFAOYSA-N
• SMILES： O(C(C1CCC2CCCCC2C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decahydronaphthalene-2-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decahydronaphthalene-2-carboxylate (CAS No. 2248336-21-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decahydronaphthalene-2-carboxylate (CAS No. 2248336-21-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a decahydronaphthalene (also known as decalin) core, which is esterified with a 1,3-dioxo-2,3-dihydro-1H-isoindole moiety. This combination results in a compound that has garnered interest in various research fields, including materials science and pharmaceutical intermediates. The isoindole-1,3-dione (phthalimide) segment is particularly noteworthy due to its prevalence in bioactive molecules and polymers.

In recent years, the demand for structurally complex intermediates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decahydronaphthalene-2-carboxylate has surged, driven by advancements in drug discovery and specialty chemicals. Researchers are increasingly exploring its potential as a building block for high-performance polymers or as a precursor in the synthesis of functionalized naphthalene derivatives. The compound's rigid bicyclic structure and ester linkage offer unique steric and electronic properties, making it a candidate for applications requiring thermal stability or controlled release mechanisms.

From an environmental and sustainability perspective, the synthesis and utilization of CAS No. 2248336-21-0 align with the growing emphasis on green chemistry. Innovations in catalytic methods and solvent-free reactions have been applied to optimize its production, reducing waste and energy consumption. This resonates with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched in academic and industrial forums.

Analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decahydronaphthalene-2-carboxylate typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, which are critical for its intended applications. The decahydronaphthalene component's conformational flexibility also raises interesting questions about its behavior in different solvent systems, a subject explored in computational chemistry studies.

In the context of intellectual property and patent literature, derivatives of this compound have appeared in filings related to advanced materials and specialty coatings. Its potential role in UV-stabilizers or additives for industrial formulations is an area of active investigation. Such applications tie into trending searches around "sustainable additives" and "high-temperature resistant materials."

For researchers sourcing CAS No. 2248336-21-0, considerations include supply chain transparency and batch-to-batch consistency. These factors are increasingly prioritized in procurement decisions, reflecting broader concerns about quality control in fine chemicals. The compound's stability under storage conditions—such as sensitivity to moisture or light—is another frequently queried topic in technical discussions.

Looking ahead, the versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl decahydronaphthalene-2-carboxylate positions it as a molecule of interest for interdisciplinary research. Whether in the development of novel polymeric architectures or as a scaffold in medicinal chemistry, its unique attributes continue to inspire innovation. As synthetic methodologies evolve, so too will the compound's role in addressing contemporary scientific challenges.